Copper(II) Chloride Copper(II) Chloride Cupric chloride, for injection, is a sterile, nonpyrogenic solution intended for use as an additive to solutions for Total Parenteral Nutrition (TPN).
Copper chloride appears as a yellowish-brown powder (the anhydrous form) or a green crystalline solid (the dihydrate). Noncombustible but hydrogen chloride gas may form when heated in a fire. Corrosive to aluminum. Used to manufacture other chemicals, in dyeing, in printing, in fungicides, as a wood preservative.
Copper(II) chloride is an inorganic chloride of copper in which the metal is in the +2 oxidation state. It has a role as an EC 5.3.3.5 (cholestenol Delta-isomerase) inhibitor. It is an inorganic chloride and a copper molecular entity. It contains a copper(2+).
Brand Name: Vulcanchem
CAS No.: 7447-39-4
VCID: VC0103844
InChI: InChI=1S/2ClH.Cu/h2*1H;/q;;+2/p-2
SMILES: [Cl-].[Cl-].[Cu+2]
Molecular Formula: CuCl2
Cl2Cu
Molecular Weight: 134.45 g/mol

Copper(II) Chloride

CAS No.: 7447-39-4

Reference Standards

VCID: VC0103844

Molecular Formula: CuCl2
Cl2Cu

Molecular Weight: 134.45 g/mol

Copper(II) Chloride - 7447-39-4

CAS No. 7447-39-4
Product Name Copper(II) Chloride
Molecular Formula CuCl2
Cl2Cu
Molecular Weight 134.45 g/mol
IUPAC Name copper;dichloride
Standard InChI InChI=1S/2ClH.Cu/h2*1H;/q;;+2/p-2
Standard InChIKey ORTQZVOHEJQUHG-UHFFFAOYSA-L
SMILES [Cl-].[Cl-].[Cu+2]
Canonical SMILES [Cl-].[Cl-].[Cu+2]
Boiling Point 993 °C DECOMP TO CUPROUS CHLORIDE
Colorform Yellow to brown, microcrystalline powder
Yellow-brown, monoclinic crystals
Density 2.54 at 68 °F (USCG, 1999)
3.39 @ 25 °C/4 °C
Melting Point 630 °C (extrapolated)
Physical Description Copper chloride appears as a yellowish-brown powder (the anhydrous form) or a green crystalline solid (the dihydrate). Noncombustible but hydrogen chloride gas may form when heated in a fire. Corrosive to aluminum. Used to manufacture other chemicals, in dyeing, in printing, in fungicides, as a wood preservative.
DryPowder; Liquid; PelletsLargeCrystals
Liquid
Description Cupric chloride, for injection, is a sterile, nonpyrogenic solution intended for use as an additive to solutions for Total Parenteral Nutrition (TPN).
Copper chloride appears as a yellowish-brown powder (the anhydrous form) or a green crystalline solid (the dihydrate). Noncombustible but hydrogen chloride gas may form when heated in a fire. Corrosive to aluminum. Used to manufacture other chemicals, in dyeing, in printing, in fungicides, as a wood preservative.
Copper(II) chloride is an inorganic chloride of copper in which the metal is in the +2 oxidation state. It has a role as an EC 5.3.3.5 (cholestenol Delta-isomerase) inhibitor. It is an inorganic chloride and a copper molecular entity. It contains a copper(2+).
Related CAS 10125-13-0 (dihydrate)
Shelf Life Forms dihydrate in moist air.
Solubility Soluble in acetone.
SOL IN HOT SULFURIC ACID.
70.6 g/100 cc water @ 0 °C, 107.9 g/100 cc water @ 100 °C
53 g/100 cc alcohol @ 15 °C
68 g/100 cc methanol @ 15 °C
73 parts/100 parts water @ 20 °C
Synonyms copper(II) chloride
CuCl2
cupric chloride
cupric chloride anhydrous
cupric chloride dihydrate
cupric chloride eriochalcite (CuCl2.2H2O)
cupric chloride, 64Cu-labeled cpd
cupric chloride, dihydrate 2H-labeled cpd
PubChem Compound 169664
Last Modified Nov 11 2021
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